Cas no 25474-61-7 (1-Tridecanol,1-benzenesulfonate)

• Product Name: 1-Tridecanol,1-benzenesulfonate
• CAS No: 25474-61-7
• MF: C₁₉H₃₂O₃S
• MW: 340.52058506012
• CID: 266038
• PubChem ID: 117520
• Update Time: 2025-04-19

1-Tridecanol,1-benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Tridecanol,1-benzenesulfonate
• tridecyl benzenesulfonate
• 1-Tridecanol benzenesulfonate
• Tridecan-1-yl benzenesulphonate
• 36AUM5MX2P
• 1-Tridecanol, benzenesulfonate
• DTXSID40866889
• SCHEMBL158993
• 1-Tridecanol, 1-benzenesulfonate
• NS00049837
• EINECS 247-016-6
• tridecyl benzenesulphonate
• 25474-61-7
• tridecylbenzenesulfonate
• n-Tridecyl benzenesulfonate
• Tridecan-1-yl benzenesulfonate

• Inchi： 1S/C19H32O3S/c1-2-3-4-5-6-7-8-9-10-11-15-18-22-23(20,21)19-16-13-12-14-17-19/h12-14,16-17H,2-11,15,18H2,1H3
• InChI Key： KRTNITDCKAVIFI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)OCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 340.20736
• Monoisotopic Mass: 340.207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.014
• Boiling Point: 441.8°C at 760 mmHg
• Flash Point: 221°C
• Refractive Index: 1.492
• PSA: 43.37